Cas no 49845-33-2 (2,4-Dichloro-5-nitropyrimidine)

• Product Name: 2,4-Dichloro-5-nitropyrimidine
• CAS No: 49845-33-2
• MF: C₄HCl₂N₃O₂
• MW: 193.975638151169
• MDL: MFCD00127867
• CID: 55779
• PubChem ID: 521266
• Update Time: 2025-06-15

2,4-Dichloro-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-nitropyrimidine
• 2,4-Dichlor-5-nitro-pyrimidin
• 2,6-dichloro-5-nitropyrimidine
• 2.4-Dichloro-5-nitro-pyrimidine
• dichloronitropyrimidine
• Pyrimidine,2,4-dichloro-5-nitro
• 2,4-Dichloro-5-nitro-pyrimidine
• Pyrimidine, 2,4-dichloro-5-nitro-
• 2, 4-dichloro-5-nitropyrimidine
• 3-Nitro-2,4-dichloropyrimidine
• 2,4-dichloro-5-nitro pyrimidine
• zlchem 540
• PubChem7079
• KSC236I7H
• 2,4-dichloro5-nitropyrimidine
• 2,4-dichloro-5-nitropyrimidin
• 2,4-dicloro-5-nitropyrimidine
• 2,4-dichloro 5-nitropyrimidine
• Z
• 2,4-Dichloro-5-nitropyrimidine, 97%
• CS-W009121
• DTXSID60334595
• FT-0630005
• F1933-0003
• 49845-33-2
• AKOS002662659
• PS-4964
• 2,4-Dichloro-5-nitropyrimidine (DCM added for stab.)
• SCHEMBL57678
• EN300-27449
• AM20100221
• A7414
• MFCD00127867
• SY005014
• INUSQTPGSHFGHM-UHFFFAOYSA-N
• SCHEMBL12200068
• D3721
• AB03558
• 2,4-Dichloro-5-nitropyrimidine, tech grade
• AC-907/25004262
• BCP08017
• 2,4-di chloro-5-nitropyrimidine
• AC-3195
• CS-10732

• MDL： MFCD00127867
• Inchi： 1S/C4HCl2N3O2/c5-3-2(9(10)11)1-7-4(6)8-3/h1H
• InChI Key： INUSQTPGSHFGHM-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)[N+](=O)[O-]
• BRN： 9522

Computed Properties

• Exact Mass: 192.94500
• Monoisotopic Mass: 192.944582
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Liquid
• Density: 2.0263 (rough estimate)
• Melting Point: 28-32 °C
• Boiling Point: 139°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.6100 (estimate)
• PSA: 71.60000
• LogP: 2.21480
• Solubility: Soluble in water
• Sensitiveness: Moisture Sensitive

2,4-Dichloro-5-nitropyrimidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, LACHRYMATOR
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,4-Dichloro-5-nitropyrimidine

2,4-Dichloro-5-nitropyrimidine (CAS No. 49845-33-2): An Overview of Its Properties, Applications, and Recent Research

2,4-Dichloro-5-nitropyrimidine (CAS No. 49845-33-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyrimidine ring substituted with two chlorine atoms and one nitro group. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The pyrimidine ring is a fundamental building block in nucleic acids and many biologically active molecules. The presence of chlorine atoms and a nitro group on the pyrimidine ring enhances the reactivity and functional versatility of 2,4-dichloro-5-nitropyrimidine. These substituents can undergo various chemical transformations, such as nucleophilic substitution, reduction, and coupling reactions, which are crucial for the synthesis of more complex molecules.

In recent years, 2,4-dichloro-5-nitropyrimidine has gained attention in the development of novel antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a precursor for synthesizing antiviral drugs targeting RNA viruses. The researchers demonstrated that derivatives of 2,4-dichloro-5-nitropyrimidine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of 2,4-dichloro-5-nitropyrimidine in the ongoing efforts to combat viral infections.

Beyond antiviral applications, 2,4-dichloro-5-nitropyrimidine has also shown promise in cancer research. A recent study published in Cancer Research investigated the use of 2,4-dichloro-5-nitropyrimidine derivatives as potential anticancer agents. The researchers found that certain derivatives exhibited selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the ability of these derivatives to disrupt specific cellular processes involved in cancer progression.

The synthesis of 2,4-dichloro-5-nitropyrimidine typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the nitration of 2,4-dichloropyrimidine using a suitable nitrating agent such as concentrated nitric acid or mixed acid (nitric acid and sulfuric acid). The reaction conditions are carefully controlled to avoid side reactions and ensure the formation of the desired product. Advanced purification techniques such as column chromatography are often employed to obtain high-purity 2,4-dichloro-5-nitropyrimidine.

The physical properties of 2,4-dichloro-5-nitropyrimidine are also noteworthy. It is a white crystalline solid with a melting point ranging from 110°C to 113°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 2,4-dichloro-5-nitropyrimidine should be managed with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and it should be stored in a cool, dry place away from incompatible materials. Safety data sheets (SDS) provide detailed information on safe handling and disposal procedures.

The environmental impact of 2,4-dichloro-5-nitropyrimidine is another important consideration. Research into its biodegradability and ecotoxicity is ongoing to ensure that its use does not pose significant environmental risks. Studies have shown that under certain conditions, 2,4-dichloro-5-nitropyrimidine can be degraded by microorganisms, although further research is needed to fully understand its environmental fate.

In conclusion, 2,4-dichloro-5-nitropyrimidine (CAS No. 49845-33-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential intermediate in the synthesis of various biologically active molecules. Ongoing research continues to uncover new potential uses for this compound, particularly in the areas of antiviral and anticancer drug development. As research progresses, 2,4-dichloro-5-nitropyrimidine is likely to play an increasingly important role in advancing medical science.